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Compound of Interest

Compound Name: 2-lododecane

Cat. No.: B13031112

Disclaimer: Specific safety and toxicological data for 2-lododecane are not readily available in
published literature and safety data sheets. This guide has been compiled using
comprehensive data from the safety data sheet (SDS) of its structural isomer, 1-lododecane. It
Is presumed that 2-lododecane will exhibit similar physical, chemical, and toxicological
properties. This information should be used as a guide for risk assessment and the
implementation of safety procedures.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing detailed information on the safe handling, storage, and disposal of 2-
lododecane, based on the properties of 1-lododecane.

Core Quantitative Data

The following tables summarize the key quantitative data for 1-lododecane, which should be
considered indicative for 2-lododecane.

Physical and Chemical Properties of 1-lododecane
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Property Value Source
Molecular Formula C10H21l [1112]
Molecular Weight 268.18 g/mol
Appearance Colorless or yellow liquid [1]
Boiling Point 132 °C at 15 mmHg [3]
Metting Point Not available in provided

search results
Density 1.257 g/mL at 25 °C [3]

Vapor Pressure

0.01 mmHg at 20 °C

[1]

Vapor Density

>5 (vs air)

Refractive Index

n20/D 1.485

[3]

Solubility

Immiscible with water

[3]

Hazard
. Category Hazard Statement Source
Classification
Skin H315: Causes skin
: - Category 2 N [11[4][5]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
. Category 2 N [11[41[5]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) S [1][41[5]
respiratory irritation
Exposure)
Hazardous to the H413: May cause long
Aquatic Environment Category 4 lasting harmful effects  [5]

(Long-term)

to aquatic life

Experimental Protocols
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Detailed experimental protocols for the determination of all physical and toxicological properties
are not explicitly stated in the safety data sheets. However, standardized methods are typically
employed for such evaluations.

Determination of Physical Properties:

» Boiling Point: The boiling point is likely determined using a standard method such as
distillation under reduced pressure, as indicated by the pressure at which the boiling point
was measured (15 mmHg).

o Density: Density is typically measured using a pycnometer or a digital density meter at a
specified temperature (25 °C).

» Vapor Pressure: Vapor pressure can be determined using a variety of methods, including the
static or dynamic method, or through calculation based on boiling point data.

o Refractive Index: The refractive index is measured using a refractometer at a specific
temperature (20 °C) and wavelength (the D-line of the sodium spectrum).

Toxicological Data Generation:

o Skin and Eye Irritation: These studies are typically conducted following OECD (Organisation
for Economic Co-operation and Development) guidelines, such as OECD 404 (Acute Dermal
Irritation/Corrosion) and OECD 405 (Acute Eye Irritation/Corrosion), often using in vitro or in

vivo models.

o Specific Target Organ Toxicity: This is assessed based on evidence from animal studies or
human exposure, in line with GHS (Globally Harmonized System of Classification and
Labelling of Chemicals) criteria.

Mandatory Visualizations
Safe Handling Workflow for lododecanes

The following diagram illustrates a logical workflow for the safe handling of iododecanes in a
laboratory setting, from procurement to disposal.
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Safe Handling Workflow for lododecanes

Engineering Controls Personal Protective Equipment (PPE)

REEEPEL] ST (Fume Hood) (Gloves, Goggles, Lab Coat)

Store in p cool, dry,
well-ventilated area away

Always handle
within a certified
chemical fume hood.

Wear appropriate
PPE at all times.

Handling and Use |€—

I
In case of a spill, Collect waste in a

follox{/ emergency properly labeled,
prlocedures. sealed container.

Spill Response Waste Disposal

Decontaminate spill area Dispose of waste
and dispose of cleanup according to institutional
materials a$ hazardous waste] and local regulations.

Decontamination

Click to download full resolution via product page
Caption: A logical workflow for the safe handling of iododecanes.

Safety and Handling Recommendations

Based on the data for 1-lododecane, the following precautions should be taken when handling
2-lododecane:

Engineering Controls:
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» Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.[4][5]

» Ensure that eyewash stations and safety showers are readily accessible.[4]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber) and a lab coat.[4][5]
Avoid prolonged or repeated skin contact.

o Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,
use a NIOSH-approved respirator with an organic vapor cartridge.[4]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[4]

Keep away from heat, sparks, and open flames.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Protect from light, as iodo-compounds can be light-sensitive.[4]

Incompatible with strong oxidizing agents and strong bases.[4]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[4]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never
give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

Spill and Disposal Procedures:

o Spills: In the event of a spill, wear appropriate PPE and contain the spill with an inert
absorbent material. Collect the absorbed material in a sealed container for disposal.
Ventilate the area and wash the spill site after material pickup is complete.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
regulations. Do not allow the material to enter drains or waterways.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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